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Compound of Interest

Compound Name: 5-Formyilsalicylic acid

Cat. No.: B1198217

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with 5-Formylsalicylic acid. It outlines
the necessary personal protective equipment (PPE), step-by-step operational procedures, and
compliant disposal plans to ensure a safe laboratory environment.

Hazard Identification and Classification

5-Formylsalicylic acid is classified as a hazardous substance. All personnel must be familiar
with its potential risks before handling.

Hazard Classification GHS Code Description
Skin Irritation H315 Causes skin irritation.[1][2][3]
) o Causes serious eye irritation.
Serious Eye Irritation H319
[11[2][3]
_ o May cause respiratory
Respiratory Irritation H335 o
irritation.[3][4]
Acute Toxicity (Oral) H302 Harmful if swallowed.[3][5]
) o May cause an allergic skin
Skin Sensitization H317

reaction.[3][5]
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety
when handling 5-Formylsalicylic acid.

. Eye and Face Protection:
Chemical safety goggles are required at all times.[6]

A face shield should be worn over safety goggles when there is a risk of splashing or
significant dust generation.[7]

. Skin Protection:

Gloves: Chemical-resistant gloves are essential.[1][2][4][6] Nitrile or butyl gloves are suitable
for handling this compound.[8] Always inspect gloves for any signs of degradation or
punctures before use.[9]

Protective Clothing: A laboratory coat must be worn.[1][4] Ensure it is fully buttoned to
provide maximum coverage. For larger quantities or when there is a higher risk of exposure,
chemical-resistant coveralls are recommended.

. Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to avoid the inhalation of dust particles.[1][4][10]

If a fume hood is not available or if dust levels are expected to be high, a NIOSH-approved
respirator with a particulate filter (e.g., N95) is required.[5][7]

Operational Plan: Handling and Storage

Adherence to the following procedures is critical for the safe handling and storage of 5-
Formylsalicylic acid.

1. Preparation and Weighing:
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o Designated Area: All handling of 5-Formylsalicylic acid should occur in a designated area,
such as a chemical fume hood, to contain any potential spills or dust.[10][11]

» Weighing: When weighing the powder, use an enclosed balance or conduct the weighing
within a fume hood to minimize dust dispersion.[11] Use weigh boats to prevent spills.[11]

e Avoid Dust Formation: Handle the compound gently to avoid creating airborne dust.[1][4]
2. Experimental Procedures:

o Container Handling: Keep containers of 5-Formylsalicylic acid tightly closed when not in
use.[1][4][12]

o Spill Preparedness: Have a spill kit readily available. In the event of a spill, avoid generating
dust by gently covering the spill with an inert absorbent material.[4]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[1][2][4][6] Do not eat, drink, or smoke in the laboratory.

[41[6][°]
3. Storage:

» Store 5-Formylsalicylic acid in a cool, dry, and well-ventilated area away from incompatible
substances.[1][4][12]

e The container should be tightly sealed and clearly labeled.[1][4][12]

Disposal Plan

Proper disposal of 5-Formylsalicylic acid and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Hazardous Waste: 5-Formylsalicylic acid is considered hazardous waste and must be
disposed of accordingly.[13] Do not dispose of it in regular trash or down the drain.[6][13]
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o Containers: Collect all waste, including contaminated PPE and cleaning materials, in a
designated and clearly labeled hazardous waste container.[1][13] The container must be
compatible with the chemical and kept closed.[13]

2. Disposal Procedure:

e Segregation: Do not mix 5-Formylsalicylic acid waste with other incompatible waste
streams.[13]

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
environmental waste management company in accordance with all local, state, and federal
regulations.[2][13]

Workflow for Safe Handling of 5-Formylsalicylic
Acid
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Caption: Workflow for the safe handling of 5-Formylsalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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